Cas no 1396848-75-1 (3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide)

• Product Name: 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide
• CAS No: 1396848-75-1
• MF: C₁₆H₁₃F₃N₄O
• MW: 334.295833349228
• CID: 5401579
• PubChem ID: 71796951
• Update Time: 2025-07-23

3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)benzamide
• 3-cyano-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]benzamide
• VU0543545-1
• 1396848-75-1
• 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide
• F6286-0045
• AKOS024547834

• Inchi： 1S/C16H13F3N4O/c1-10-7-13(16(17,18)19)23-14(22-10)5-6-21-15(24)12-4-2-3-11(8-12)9-20/h2-4,7-8H,5-6H2,1H3,(H,21,24)
• InChI Key： LLPMIBBNYPMNRM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(CCNC(C2C=CC=C(C#N)C=2)=O)=N1)(F)F

Computed Properties

• Exact Mass: 334.10414554g/mol
• Monoisotopic Mass: 334.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide

Comprehensive Overview of 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide (CAS No. 1396848-75-1)

3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide (CAS No. 1396848-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine derivative family, characterized by the presence of a trifluoromethyl group and a cyano substituent, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the context of drug discovery and crop protection.

The molecular structure of 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide includes a pyrimidine ring substituted with a methyl group and a trifluoromethyl group, along with a benzamide moiety linked via an ethyl spacer. This arrangement offers versatility in chemical modifications, making it a valuable intermediate for synthesizing compounds with potential enzyme inhibitory or receptor-binding activities. Recent studies highlight its relevance in targeting kinase pathways, a hot topic in oncology and inflammation research.

In the agrochemical sector, 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide is explored for its potential as a pesticide precursor. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, traits highly sought after in modern crop protection agents. With growing global demand for sustainable agriculture, this compound aligns with trends toward eco-friendly pest control solutions, a frequently searched topic among agronomists and environmental scientists.

Synthetic routes to 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide often involve multi-step reactions, including condensation, amination, and cyanation processes. Optimizing these methods for higher yields and purity is a key focus in industrial chemistry, as reflected in numerous patent filings and academic publications. The compound’s CAS No. 1396848-75-1 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains.

From a drug development perspective, the cyano group in this molecule offers a strategic handle for further derivatization, enabling the creation of libraries for high-throughput screening. Its potential applications in central nervous system (CNS) disorders and metabolic diseases are under investigation, addressing pressing healthcare challenges. This aligns with trending searches on precision medicine and personalized therapies, where novel chemical entities play a pivotal role.

Environmental and safety profiles of 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are evaluating its biodegradability and toxicity to non-target organisms, topics frequently queried in life cycle assessment databases. Such studies are crucial for ensuring compliance with international standards like REACH and EPA guidelines.

In summary, 3-cyano-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}benzamide (CAS No. 1396848-75-1) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, resonating with contemporary interests in sustainable chemistry and innovative therapeutics. As scientific advancements continue, this compound is poised to play a transformative role in addressing global challenges.